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Compound of Interest

Compound Name: trans-2-Pentenoic acid

Cat. No.: B1200066

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-Pentenoic acid, a short-chain unsaturated fatty acid, is a molecule of significant
interest in various scientific domains, including flavor and fragrance chemistry, organic
synthesis, and pharmacology. Its versatile chemical structure, featuring a carboxylic acid
functional group and a trans-double bond, allows it to serve as a valuable building block for
more complex molecules and as a modulator of biological pathways. This technical guide
provides a comprehensive overview of trans-2-Pentenoic acid, focusing on its chemical
identity, physicochemical properties, synthesis, and its role in relevant signaling pathways.

Chemical Identity and Properties

trans-2-Pentenoic acid is systematically known as (E)-pent-2-enoic acid. Its unique structure
contributes to its distinct physical and chemical properties.

Synonyms and ldentifiers

The compound is recognized by a variety of names and registry numbers, crucial for accurate
identification in research and commercial applications.
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Identifier Type Value
CAS Number 13991-37-2[1][2][3]
IUPAC Name (E)-pent-2-enoic acid[1]

(2E)-2-Pentenoic acid, (E)-Pent-2-enoic acid,
Synonyms beta-Ethyl acrylic acid, trans-alpha,beta-

Penteneoic acid[1][3]

Molecular Formula C5H802[2][3]
Molecular Weight 100.12 g/mol [1]
InChl Key YIYBQIKDCADOSF-ONEGZZNKSA-N[3]

Physicochemical Properties

A summary of the key physicochemical properties of trans-2-Pentenoic acid is presented
below. This data is essential for its handling, storage, and application in experimental settings.

Property Value Source
Melting Point 9-11 °C [2][4]
Boiling Point 106 °C at 20 mmHg [2][4]
Density 0.99 g/mL at 25 °C [4]
Refractive Index n20/D 1.452 [4]

Soluble in alcohol and
Solubility propylene glycol. Limited [5]

solubility in water.

Appearance Colorless to pale yellow liquid [2]

Odor Sour, cheesy, buttery

Synthesis of trans-2-Pentenoic Acid
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The synthesis of trans-2-Pentenoic acid can be achieved through various methods in organic
chemistry. Acommon and effective method is the Knoevenagel condensation, specifically
utilizing the Doebner modification.[6][7] This reaction involves the condensation of an aldehyde
with a compound containing an active methylene group, in this case, malonic acid, followed by
decarboxylation.

Experimental Protocol: Doebner Modification of the
Knoevenagel Condensation

This protocol describes a general procedure for the synthesis of trans-2-Pentenoic acid from
propanal and malonic acid.

Materials:

e Propanal

» Malonic acid

e Pyridine

o Piperidine (catalyst)

e Hydrochloric acid (for workup)

» Diethyl ether (or other suitable organic solvent for extraction)
¢ Anhydrous magnesium sulfate (or other drying agent)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve malonic acid in pyridine.

» Addition of Reactants: To this solution, add propanal and a catalytic amount of piperidine.

» Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored
by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.
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o Workup: After the reaction is complete, cool the mixture to room temperature. Carefully
acidify the mixture with hydrochloric acid. This will cause the product to precipitate or
separate.

o Extraction: Extract the product into an organic solvent such as diethyl ether. Wash the
organic layer with brine.

e Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be further purified by distillation or chromatography to
yield pure trans-2-Pentenoic acid.

Biological Activity and Signaling Pathways

trans-2-Pentenoic acid and its derivatives are known to interact with specific cellular
receptors, thereby modulating downstream signaling cascades. Of particular interest to drug
development professionals is its interaction with the hydroxycarboxylic acid receptor 2 (HCA2),
also known as GPR109A.[8] This G protein-coupled receptor is a target for niacin (nicotinic
acid), a drug used to treat dyslipidemia.

HCA2 Receptor Signaling

Activation of the HCAZ2 receptor can trigger different signaling pathways depending on the cell
type. These pathways are critical in understanding the therapeutic effects and potential side
effects of HCA2 agonists.

In Adipocytes:

Activation of HCA2 in adipocytes leads to the inhibition of lipolysis. This is achieved through a
Gai-mediated pathway that reduces intracellular cyclic AMP (CAMP) levels.[8]
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Caption: HCA2 signaling in adipocytes leading to inhibition of lipolysis.
In Hepatocytes:

In liver cells, HCA2 activation can lead to a decrease in hepatic lipid accumulation through a
different signaling cascade involving Protein Kinase C (PKC) and the Extracellular signal-
regulated kinase (ERK) pathway.[8]
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Caption: HCA2 signaling in hepatocytes resulting in reduced lipogenesis.
In Macrophages:

The signaling of HCA2 in macrophages is more complex and can lead to the upregulation of
cholesterol transporters, suggesting a role in reverse cholesterol transport.[9] This pathway
involves Gy subunits and can paradoxically increase cAMP levels.[9]
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Caption: HCA2 signaling in macrophages promoting reverse cholesterol transport.

Conclusion

trans-2-Pentenoic acid is a multifaceted molecule with important applications in both
chemistry and biology. Its straightforward synthesis and the potential for its derivatives to
modulate key signaling pathways, such as those governed by the HCA2 receptor, make it a
compound of considerable interest for ongoing research and development. This guide provides
a foundational understanding for professionals seeking to explore the properties and
applications of this versatile short-chain fatty acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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